2-(benzo[d][1,3]dioxol-5-yl)-N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H21ClN2O5S/c1-27-17-7-5-15(23)21-20(17)24-22(31-21)25(11-14-3-2-8-28-14)19(26)10-13-4-6-16-18(9-13)30-12-29-16/h4-7,9,14H,2-3,8,10-12H2,1H3
• InChI Key: OWIMTMBWNFKVDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)N(CC3CCCO3)C(=O)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H21ClN2O5S
• Molecular Weight: 460.9 g/mol

Description

The compound seems to be a complex organic molecule that incorporates a benzo[d][1,3]dioxole subunit. Benzo[d][1,3]dioxole is a structural motif present in many natural products and synthetic compounds with important pharmaceutical and biological applications.

Synthesis Analysis

While the specific synthesis process for this compound is not available, there are reports of synthesis of novel organoselenium compounds incorporating a benzo[d][1,3]dioxole subunit. These compounds were characterized by elemental analysis and various spectroscopic techniques.

Scientific Research Applications

Synthesis and Bioactivity Evaluation

• A significant body of work has been dedicated to synthesizing novel heterocyclic compounds, including benzodifuranyl derivatives, thiazolopyrimidines, and oxadiazepines, derived from compounds like visnaginone and khellinone. These compounds exhibit notable anti-inflammatory and analgesic activities, suggesting their potential as cyclooxygenase inhibitors with implications for drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

• Research into 4-thiazolidinones containing the benzothiazole moiety has highlighted their anticancer efficacy. Certain derivatives have shown activity against leukemia, melanoma, and other cancer cell lines, underscoring the therapeutic potential of benzothiazole derivatives in oncology (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).

Material Science and Molecular Interactions

• Studies have also focused on the synthesis of benzothiazolinone acetamide analogs for their application in dye-sensitized solar cells (DSSCs). Spectroscopic and quantum mechanical studies of these compounds reveal their potential as photosensitizers due to good light-harvesting efficiency and electron injection capabilities (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, Yildiz, 2020).

Antibacterial Properties

• Novel N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3,2'-thiazolidin]-3'-yl)amino)acetamide derivatives synthesized via microwave-assisted methods have been identified as potent antibacterial agents. These findings indicate the potential of such derivatives in combating bacterial infections (Borad, Bhoi, Parmar, & Patel, 2015).

Chemical Synthesis and Mechanistic Studies

• The research also extends to the synthesis and characterization of arylidene compounds from 2-iminothiazolidine-4-one derivatives, showcasing the versatility of benzothiazole-derived compounds in chemical synthesis and their potential antimicrobial activities (Azeez & Abdullah, 2019).